Cas no 477852-73-6 (2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide)

• Product Name: 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide
• CAS No: 477852-73-6
• CID: 4652433
• Update Time: 2025-05-03

2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUOROPHENOXY)-N'-ISONICOTINOYLETHANEHYDRAZONAMIDE
• 4-Pyridinecarboxylic acid, 2-[2-(4-fluorophenoxy)-1-iminoethyl]hydrazide
• 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide

Comprehensive Overview of 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide (CAS No. 477852-73-6)

2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide, with the CAS number 477852-73-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-fluorophenoxy group and an isonicotinoyl hydrazone moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

The compound's hydrazonamide functional group is a key feature that contributes to its versatility. This group is known for its role in forming stable complexes with metal ions, which is why 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide is being explored in chelation therapy and catalysis. Additionally, its fluorinated aromatic component enhances its metabolic stability, a property highly sought after in drug development. Recent studies have highlighted its potential in addressing oxidative stress-related disorders, a topic of growing interest in the medical community.

In the context of green chemistry, CAS 477852-73-6 is being investigated for its eco-friendly synthesis routes. With the increasing demand for sustainable chemical processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the global push toward environmentally benign methodologies, a trend frequently searched by professionals in the field. The compound's low toxicity profile further supports its suitability for large-scale applications.

Another area where 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide shows promise is in material science. Its ability to form supramolecular assemblies has sparked interest in developing advanced nanomaterials for sensors and coatings. This ties into the broader discussion on smart materials, a hot topic in both academic and industrial circles. The compound's photophysical properties are also under scrutiny, particularly for applications in optoelectronics and photonics.

From a commercial perspective, the demand for CAS 477852-73-6 is expected to rise due to its multifaceted utility. Suppliers and manufacturers are increasingly listing it in catalogs, often highlighting its high purity and custom synthesis options. This reflects the broader market trend toward tailored chemical solutions, a keyword frequently searched by procurement specialists. Analytical techniques such as HPLC and NMR are routinely employed to ensure its quality, a detail often emphasized in technical datasheets.

In summary, 2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide (CAS No. 477852-73-6) is a compound of significant scientific and industrial relevance. Its diverse applications—from pharmaceutical intermediates to advanced materials—make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.